molecular formula C8H12O4S B8378944 1,4-Dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid

1,4-Dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid

Cat. No.: B8378944
M. Wt: 204.25 g/mol
InChI Key: OCBDUACINCGEHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid is a useful research compound. Its molecular formula is C8H12O4S and its molecular weight is 204.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12O4S

Molecular Weight

204.25 g/mol

IUPAC Name

1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid

InChI

InChI=1S/C8H12O4S/c9-7(10)6-5-13-4-1-8(6)11-2-3-12-8/h6H,1-5H2,(H,9,10)

InChI Key

OCBDUACINCGEHB-UHFFFAOYSA-N

Canonical SMILES

C1CSCC(C12OCCO2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid, methyl ester (prepared according to Baldwin, J. J. et al. U.S. Pat. No. 4,803,286; 30.00 g, 0.137 mol) in ethanol (500 mL) and a solution of potassium hydroxide (16.80 g, 0.299 mol) in ethanol (300 mL) were combined and heated under reflux for 7 h. The solution was concentrated in vacuo and water was added. The mixture was extracted with ether, and the ether layer was discarded. The aqueous layer was made acidic and extracted with ether. The ether layers were washed, dried, and evaporated, and the residue was recrystallized from benzene/hexane to give 1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid (17.8 g, 63%) as white crystals, mp 99-101° C.
Name
1,4-dioxa-8-thiaspiro[4.5]decane-6-carboxylic acid, methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
16.8 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Four

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